Cas no 1803890-31-4 (6-Chloromethyl-5-cyano-1H-benzimidazole)

• Product Name: 6-Chloromethyl-5-cyano-1H-benzimidazole
• CAS No: 1803890-31-4
• MF: C₉H₆ClN₃
• MW: 191.617040157318
• CID: 4825599
• Update Time: 2025-05-24

6-Chloromethyl-5-cyano-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 6-Chloromethyl-5-cyano-1H-benzimidazole

• Inchi： 1S/C9H6ClN3/c10-3-6-1-8-9(13-5-12-8)2-7(6)4-11/h1-2,5H,3H2,(H,12,13)
• InChI Key： RDCIGBDBGURLIA-UHFFFAOYSA-N
• SMILES： ClCC1C(C#N)=CC2=C(C=1)NC=N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 234
• XLogP3: 1.6
• Topological Polar Surface Area: 52.5

Additional information on 6-Chloromethyl-5-cyano-1H-benzimidazole

6-Chloromethyl-5-cyano-1H-benzimidazole (CAS No. 1803890-31-4): A Comprehensive Overview

6-Chloromethyl-5-cyano-1H-benzimidazole, also known by its CAS registry number 1803890-31-4, is a heterocyclic organic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the class of benzimidazoles, which are well-known for their versatile applications in drug design, catalysis, and optoelectronic materials. The presence of a chloromethyl group at the 6-position and a cyano group at the 5-position introduces unique electronic and structural properties, making it a subject of interest for researchers worldwide.

The molecular structure of 6-Chloromethyl-5-cyano-1H-benzimidazole consists of a benzene ring fused with an imidazole ring. The imidazole moiety is further substituted with a chloromethyl (-CH2Cl) group at position 6 and a cyano (-CN) group at position 5. These substituents play a crucial role in modulating the electronic properties of the molecule, enhancing its reactivity and functionality. The chloromethyl group contributes to the compound's ability to undergo nucleophilic substitution reactions, while the cyano group introduces electron-withdrawing effects, which can influence the molecule's stability and reactivity.

Recent studies have highlighted the potential of 6-Chloromethyl-5-cyano-1H-benzimidazole as a precursor for synthesizing advanced materials. For instance, researchers have explored its use in the development of coordination polymers and metal-organic frameworks (MOFs). The compound's ability to coordinate with metal ions has been leveraged to create porous materials with applications in gas storage, catalysis, and sensing technologies. These findings underscore its importance in the field of materials chemistry.

In addition to its role in materials science, 6-Chloromethyl-5-cyano-1H-benzimidazole has shown promise in medicinal chemistry. Its unique structure makes it an attractive candidate for drug design, particularly in the development of anti-tumor agents. Studies have demonstrated that this compound exhibits selective cytotoxicity against certain cancer cell lines, suggesting its potential as a lead compound for anti-cancer drug development. Furthermore, its ability to interact with biological targets such as enzymes and receptors has been explored through computational modeling and experimental assays.

The synthesis of 6-Chloromethyl-5-cyano-1H-benzimidazole typically involves multi-step reactions starting from readily available starting materials such as o-aminothiophenol or o-carboxylbenzene derivatives. The synthesis pathway often includes condensation reactions followed by substitution or oxidation steps to introduce the desired functional groups. Researchers have optimized these synthetic routes to improve yield and purity, making this compound more accessible for large-scale applications.

The physical and chemical properties of 6-Chloromethyl-5-cyano-1H-benzimidazole have been extensively characterized using techniques such as X-ray crystallography, NMR spectroscopy, and UV-vis spectroscopy. These studies have revealed insights into its molecular geometry, electronic transitions, and thermal stability. For example, X-ray crystallography has provided detailed information about the spatial arrangement of atoms within the molecule, while UV-vis spectroscopy has helped understand its absorption properties in different solvents.

In terms of applications beyond materials science and medicinal chemistry, 6-Chloromethyl-5-cyano-1H-benzimidazole has been investigated for its potential in catalysis. Its ability to act as a ligand in transition metal complexes has been explored for catalytic processes such as hydrogenation and oxidation reactions. Preliminary results indicate that it can enhance catalytic activity under specific conditions, making it a valuable tool in industrial chemistry.

The latest research on CAS No. 1803890-31-4 also highlights its role in green chemistry initiatives. Scientists are exploring ways to utilize this compound in environmentally friendly processes such as waste water treatment and bio-degradable polymer synthesis. Its ability to form stable complexes with heavy metal ions makes it a potential candidate for removing toxic metals from contaminated environments.

In conclusion, 6-Chloromethyl-5-cyano-1H-benzimidazole, with its unique structure and functional groups, continues to be a focal point for scientific research across multiple disciplines. From materials science to medicinal chemistry and catalysis, this compound offers vast opportunities for innovation and application development. As researchers delve deeper into its properties and potential uses, it is expected that new breakthroughs will emerge that further solidify its importance in modern chemical research.